Cas no 1602400-77-0 (3-(heptyloxy)-4-iodooxolane)

• Product Name: 3-(heptyloxy)-4-iodooxolane
• CAS No: 1602400-77-0
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 6104255
• PubChem ID: 114773258
• Update Time: 2025-06-12

3-(heptyloxy)-4-iodooxolane Chemical and Physical Properties

Names and Identifiers

• 3-(heptyloxy)-4-iodooxolane
• EN300-1134095
• 1602400-77-0

• Inchi： 1S/C11H21IO2/c1-2-3-4-5-6-7-14-11-9-13-8-10(11)12/h10-11H,2-9H2,1H3
• InChI Key： CCBNLRXSYKYOQZ-UHFFFAOYSA-N
• SMILES： IC1COCC1OCCCCCCC

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-(heptyloxy)-4-iodooxolane

Professional Introduction to 3-(heptyloxy)-4-iodooxolane (CAS No. 1602400-77-0)

3-(heptyloxy)-4-iodooxolane is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1602400-77-0, belongs to the class of oxolane derivatives, which are known for their versatility in synthetic chemistry and biological activity. The presence of an iodine substituent at the 4-position of the oxolane ring enhances its reactivity, making it a valuable intermediate in various chemical transformations.

The compound's structure consists of a seven-carbon alkyl chain (heptyl) linked to an oxygen-containing heterocyclic ring, which is further functionalized with an iodine atom. This specific arrangement imparts distinct electronic and steric properties that make 3-(heptyloxy)-4-iodooxolane particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceuticals, agrochemicals, and materials science.

In recent years, there has been a growing interest in the development of novel methodologies for the preparation and application of halogenated heterocycles. The iodinated oxolane derivative has been explored as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized 3-(heptyloxy)-4-iodooxolane to develop new therapeutic agents targeting various diseases. Its reactivity allows for the introduction of diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening.

The compound's potential in medicinal chemistry has been highlighted in several studies that focus on the development of small-molecule inhibitors. By leveraging its iodine moiety, scientists have been able to generate novel scaffolds with enhanced binding affinity to biological targets. One notable application is in the synthesis of kinase inhibitors, where the oxolane ring provides a rigid framework that mimics natural substrates, improving drug efficacy and selectivity. The heptyloxy group contributes to solubility and metabolic stability, making it an attractive candidate for further development.

Advances in synthetic techniques have also enabled the exploration of 3-(heptyloxy)-4-iodooxolane in polymer chemistry. The compound's ability to undergo controlled radical polymerization has led to the creation of advanced materials with tailored properties. These polymers find applications in drug delivery systems, where their precise architecture can enhance controlled release profiles. Additionally, the iodine substituent allows for post-polymerization modifications, providing a versatile platform for functionalization.

The industrial relevance of 3-(heptyloxy)-4-iodooxolane extends beyond pharmaceuticals and materials science. In agrochemical research, this compound has been investigated as a precursor for herbicides and pesticides. Its structural features allow for interactions with biological targets that disrupt unwanted plant growth or pest infestations. The development of such compounds is crucial for sustainable agriculture, addressing the growing global demand for food production while minimizing environmental impact.

The synthesis of 3-(heptyloxy)-4-iodooxolane involves multi-step organic transformations that highlight its synthetic utility. Common methods include halogenation reactions followed by nucleophilic substitution with heptanol derivatives. These processes often require careful optimization to achieve high yields and purity. Recent improvements in catalytic systems have enhanced the efficiency of these reactions, reducing waste and energy consumption—a critical consideration in modern chemical manufacturing.

The compound's stability under various conditions has also been a subject of study. Researchers have examined its behavior under different temperatures and solvents to determine optimal storage and handling protocols. This information is essential for ensuring its integrity during transportation and application in industrial processes. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its structure and confirm its identity.

In conclusion, 3-(heptyloxy)-4-iodooxolane (CAS No. 1602400-77-0) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it indispensable in pharmaceutical research, polymer science, and agrochemical development. As scientific understanding progresses, new methodologies will continue to emerge, further expanding its potential utility. The continued exploration of this compound underscores its importance as a building block for innovative chemical solutions.